Cas no 2228425-56-5 (2-methoxy-5-1-(methylamino)cyclopropylphenol)

• Product Name: 2-methoxy-5-1-(methylamino)cyclopropylphenol
• CAS No: 2228425-56-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6058320
• PubChem ID: 165702089
• Update Time: 2025-10-30

2-methoxy-5-1-(methylamino)cyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-1-(methylamino)cyclopropylphenol
• 2-methoxy-5-[1-(methylamino)cyclopropyl]phenol
• 2228425-56-5
• EN300-1835314

• Inchi： 1S/C11H15NO2/c1-12-11(5-6-11)8-3-4-10(14-2)9(13)7-8/h3-4,7,12-13H,5-6H2,1-2H3
• InChI Key： UTWYIPJDBMYYPP-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C1(CC1)NC)OC

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-methoxy-5-1-(methylamino)cyclopropylphenol

Comprehensive Overview of 2-Methoxy-5-[1-(Methylamino)Cyclopropyl]Phenol (CAS No. 2228425-56-5)

2-Methoxy-5-[1-(methylamino)cyclopropyl]phenol (CAS No. 2228425-56-5) is a synthetic organic compound with a unique structural framework, combining a phenol core with a cyclopropylamine moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of both methoxy and methylamino groups enhances its solubility and interaction with biological targets, making it a promising candidate for drug discovery and development.

In recent years, the demand for novel small-molecule compounds like 2-methoxy-5-[1-(methylamino)cyclopropyl]phenol has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given its structural similarity to known neuromodulators. Additionally, its cyclopropyl ring contributes to metabolic stability, a critical factor in drug design and ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

The synthesis of CAS No. 2228425-56-5 involves multi-step organic reactions, including cyclopropanation and selective methylation, which are well-documented in peer-reviewed journals. Its purity and characterization are typically confirmed using high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These analytical techniques ensure compliance with stringent quality control standards required for preclinical studies.

From an industrial perspective, 2-methoxy-5-[1-(methylamino)cyclopropyl]phenol aligns with the growing trend of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting catalytic methods and solvent-free reactions to minimize environmental impact. This compound’s versatility also extends to material science, where its aromatic and amine functionalities enable applications in polymeric coatings and advanced composites.

Frequently asked questions about CAS No. 2228425-56-5 include its stability under various pH conditions, compatibility with common excipients, and scalability of production. Addressing these queries, recent studies highlight its robustness in acidic and neutral environments, making it suitable for oral formulations. Moreover, its low toxicity profile in preliminary assays underscores its potential for further development.

In conclusion, 2-methoxy-5-[1-(methylamino)cyclopropyl]phenol represents a compelling case study in modern medicinal chemistry and industrial applications. Its unique structure, coupled with emerging research trends, positions it as a valuable entity for scientists exploring next-generation therapeutics and functional materials. Ongoing investigations into its mechanistic pathways and derivative libraries are expected to unlock new opportunities in biotechnology and beyond.